5-Methylurapidil 5-Methylurapidil 5-Methylurapidil is an alpha1A-adrenoceptor antagonist. It has also been used for competitive binding in radioligand binding assays.
Brand Name: Vulcanchem
CAS No.: 34661-85-3
VCID: VC0516299
InChI: InChI=1S/C21H31N5O3/c1-16-19(23(2)21(28)24(3)20(16)27)22-10-7-11-25-12-14-26(15-13-25)17-8-5-6-9-18(17)29-4/h5-6,8-9,22H,7,10-15H2,1-4H3
SMILES: CC1=C(N(C(=O)N(C1=O)C)C)NCCCN2CCN(CC2)C3=CC=CC=C3OC
Molecular Formula: C21H31N5O3
Molecular Weight: 401.5 g/mol

5-Methylurapidil

CAS No.: 34661-85-3

Inhibitors

VCID: VC0516299

Molecular Formula: C21H31N5O3

Molecular Weight: 401.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

5-Methylurapidil - 34661-85-3

CAS No. 34661-85-3
Product Name 5-Methylurapidil
Molecular Formula C21H31N5O3
Molecular Weight 401.5 g/mol
IUPAC Name 6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propylamino]-1,3,5-trimethylpyrimidine-2,4-dione
Standard InChI InChI=1S/C21H31N5O3/c1-16-19(23(2)21(28)24(3)20(16)27)22-10-7-11-25-12-14-26(15-13-25)17-8-5-6-9-18(17)29-4/h5-6,8-9,22H,7,10-15H2,1-4H3
Standard InChIKey HIHZDNKKIUQQSC-UHFFFAOYSA-N
SMILES CC1=C(N(C(=O)N(C1=O)C)C)NCCCN2CCN(CC2)C3=CC=CC=C3OC
Canonical SMILES CC1=C(N(C(=O)N(C1=O)C)C)NCCCN2CCN(CC2)C3=CC=CC=C3OC
Appearance Solid powder
Description 5-Methylurapidil is an alpha1A-adrenoceptor antagonist. It has also been used for competitive binding in radioligand binding assays.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 5-Methylurapidil; 5Methylurapidil; 5 Methylurapidil; 5-Methyl-urapidil;
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